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For Researchers, Scientists, and Drug Development Professionals

Introduction

Shizukanolide C is a naturally occurring sesquiterpenoid lactone belonging to the lindenane
class. These compounds are predominantly isolated from plants of the Chloranthaceae family,
notably Chloranthus serratus. The intricate polycyclic structure of shizukanolides has attracted
considerable interest from the scientific community, leading to investigations into their chemical
synthesis and biological activities. This document provides a comprehensive technical guide to
the chemical structure, properties, and experimental protocols related to Shizukanolide C.

Chemical Structure and Properties

Shizukanolide C possesses a complex tetracyclic framework characteristic of lindenane-type
sesquiterpenoids. Its chemical formula is C15H1803. The structure features a fused ring
system and a reactive a,3-unsaturated y-lactone moiety, which is a common feature in many
biologically active natural products.

A key publication by Kawabata and Mizutani in 1989 described the structural elucidation of
related compounds, Shizukanolide E and Shizukanolide F, which were identified as hydroxy
derivatives of Shizukanolide C.[1][2][3] This foundational work was crucial in confirming the
core structure of Shizukanolide C.

Table 1: Chemical and Physical Properties of Shizukanolide C
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Property Value Reference
Molecular Formula C15H1803 [4]
Molecular Weight 246.3 g/mol [4]
CAS Number 78749-47-0 [4]
Sesquiterpenoid (Lindenane-
Class [1][2]
type)
Source Organism Chloranthus serratus [1][2]13]

Spectroscopic Data

The structural confirmation of Shizukanolide C relies on detailed spectroscopic analysis,
primarily Nuclear Magnetic Resonance (NMR) spectroscopy. While a complete, publicly
available dataset for Shizukanolide C is not readily found in the searched literature, the data
for its derivatives, Shizukanolides E and F, provide strong evidence for its core structure. For
researchers aiming to identify or synthesize this compound, obtaining *H and 3C NMR spectra
and comparing them to related known compounds is essential.

Experimental Protocols
Isolation of Shizukanolide C from Chloranthus serratus

The following is a generalized protocol based on the methods described for the isolation of
related shizukanolides.[1][2]

Workflow for Isolation of Shizukanolide C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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